Cas no 27796-57-2 (Benzoic acid,3-methoxy-, 2-bromoethyl ester)

• Product Name: Benzoic acid,3-methoxy-, 2-bromoethyl ester
• CAS No: 27796-57-2
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 285543
• PubChem ID: 280397
• Update Time: 2025-04-19

Benzoic acid,3-methoxy-, 2-bromoethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-methoxy-, 2-bromoethyl ester
• 2-bromoethyl 3-methoxybenzoate
• AC1L5S80
• AC1Q27ZA
• AG-J-01528
• AR-1D9605
• CTK4G0265
• NSC131999
• NSC-131999
• 27796-57-2
• DTXSID20299676

• Inchi： 1S/C10H11BrO3/c1-13-9-4-2-3-8(7-9)10(12)14-6-5-11/h2-4,7H,5-6H2,1H3
• InChI Key： AYGLAAMIOKSUMW-UHFFFAOYSA-N
• SMILES： BrCCOC(C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 257.98913
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• LogP: 2.24690